N-(2-chlorobenzyl)-2-(2-(3,4-dimethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-[2-(3,4-dimethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]acetamide
• InChI: InChI=1S/C23H21ClN4O4/c1-31-20-8-7-15(11-21(20)32-2)18-12-19-23(30)27(9-10-28(19)26-18)14-22(29)25-13-16-5-3-4-6-17(16)24/h3-12H,13-14H2,1-2H3,(H,25,29)
• InChI Key: CDZPDXWRSSHTJZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC(=O)NCC4=CC=CC=C4Cl)OC
• Molecular Formula: C23H21ClN4O4
• Molecular Weight: 452.9 g/mol

Description

N-(2-chlorobenzyl)-2-(2-(3,4-dimethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C23H21ClN4O4 and its molecular weight is 452.9. The purity is usually 95%.
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Scientific Research Applications

Crystal Structures and Molecular Interactions

• Crystal Structures of C,N-Disubstituted Acetamides : Studies have examined the crystal structures of similar compounds, revealing intricate molecular interactions like hydrogen bonds and π-π interactions, which are crucial for understanding the physical and chemical properties of these molecules (Narayana et al., 2016).

• Hydrogen-Bonding Patterns : Research has focused on understanding the hydrogen-bonding patterns in various substituted acetamides. These patterns play a significant role in the molecular assembly and stability of these compounds (López et al., 2010).

Coordination Complexes and Antioxidant Activity

• Coordination Complexes with Pyrazole-Acetamide Derivatives : Studies have synthesized coordination complexes using derivatives of pyrazole-acetamide, revealing their potential in forming supramolecular architectures and exhibiting significant antioxidant activities (Chkirate et al., 2019).

Nonlinear Optical Properties

• Nonlinear Optical Properties : The nonlinear optical properties of certain acetamide derivatives have been investigated, highlighting their potential as candidates for photonic devices like optical switches and modulators (Castro et al., 2017).

Synthesis and Biological Evaluation

• Synthesis of Novel Derivatives : Research has been conducted on synthesizing novel derivatives of similar compounds, focusing on their potential biological activities, such as anti-inflammatory properties (Sunder & Maleraju, 2013).

• Antitumor Evaluation of Derivatives : Some studies have synthesized new derivatives and evaluated their antitumor activities, identifying compounds with promising efficacy (El-Morsy et al., 2017).

• Spectroscopic and Quantum Mechanical Studies : There have been investigations into the spectroscopic and quantum mechanical properties of certain acetamide analogs, which also explored their potential in photovoltaic efficiency modeling (Mary et al., 2020).